Cas no 67097-50-1 (Benzeneacetic acid, 4-(ethoxycarbonyl)-)

• Product Name: Benzeneacetic acid, 4-(ethoxycarbonyl)-
• CAS No: 67097-50-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 395376
• PubChem ID: 10679857
• Update Time: 2025-04-19

Benzeneacetic acid, 4-(ethoxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(ethoxycarbonyl)-
• 2-(4-(ethoxycarbonyl)phenyl)acetic acid
• 2-(4-ethoxycarbonylphenyl)acetic acid
• Benzeneacetic acid, 4-(ethoxycarbonyl)
• FWDNFSHDHQPHIP-UHFFFAOYSA-N
• 2-(4-(ethoxycarbonyl)phenyl)aceticacid
• 4-(Ethoxycarbonyl)phenylacetic Acid
• ethyl 4-(carboxymethyl)benzoate
• SCHEMBL481332
• 4-(Ethoxycarbonyl)-benzeneacetic acid
• AS-53663
• SY244965
• P16842
• 67097-50-1
• DTXSID90443402
• MFCD13192582
• 4-carboxymethyl-benzoic acid ethyl ester
• AKOS022649293
• DB-364010

• Inchi： 1S/C11H12O4/c1-2-15-11(14)9-5-3-8(4-6-9)7-10(12)13/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key： FWDNFSHDHQPHIP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters